Cas no 1421847-10-0 (1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine)

• Product Name: 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine
• CAS No: 1421847-10-0
• MF: C₁₅H₂₄BN₃O₂
• MW: 289.180963516235
• CID: 5690092
• PubChem ID: 129958099
• Update Time: 2023-10-13

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-25779093
• 1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]piperazine
• 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine
• 1421847-10-0
• Piperazine, 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-

• Inchi： 1S/C15H24BN3O2/c1-14(2)15(3,4)21-16(20-14)12-9-13(11-18-10-12)19-7-5-17-6-8-19/h9-11,17H,5-8H2,1-4H3
• InChI Key： JKDLEPWAHAQFKS-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)N2CCNCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.1961572g/mol
• Monoisotopic Mass: 289.1961572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 458.5±40.0 °C(Predicted)
• pka: 8.72±0.10(Predicted)